Cas no 63155-43-1 (2-(4,6-Dichloropyrimidin-2-yl)acetonitrile)

• Product Name: 2-(4,6-Dichloropyrimidin-2-yl)acetonitrile
• CAS No: 63155-43-1
• MF: C₆H₃Cl₂N₃
• MW: 188.014118432999
• MDL: MFCD15526912
• CID: 820212
• PubChem ID: 226795
• Update Time: 2025-08-05

2-(4,6-Dichloropyrimidin-2-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4,6-Dichloropyrimidin-2-yl)acetonitrile
• (4,6-DIMETHYLPYRIMIDIN-2-YL)ACETONITRILE
• 4,6-dichloro- 2-Pyrimidineacetonitrile
• (4,6-Dichloropyrimidin-2-yl)acetonitrile
• 2-(4,6-Dichloro-2-pyrimidinyl)acetonitrile
• NSC 17578
• NSC17578
• VUULABSLYIJIKR-UHFFFAOYSA-N
• RW3212
• FCH1187332
• RP24768
• RP24773
• 2-Pyrimidineacetonitrile, 4,6-dichloro-
• AX8210736
• AB0025951
• W7518
• ST24027518
• (4,6-Dichloro-pyrimidin-2-yl)-acetonitrile
• 63155-43-1
• SB38032
• J-505881
• 2-(4 pound not6-Dichloropyrimidin-2-yl)acetonitrile
• CS-0312973
• C75967
• AKOS015902220
• DB-027120
• MFCD15526912
• SY104848
• 4,6-Dichloropyrimidine-2-acetonitrile
• AS-65330
• SCHEMBL1922451
• DTXSID40280607
• NSC-17578

• MDL： MFCD15526912
• Inchi： 1S/C6H3Cl2N3/c7-4-3-5(8)11-6(10-4)1-2-9/h3H,1H2
• InChI Key： VUULABSLYIJIKR-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC(CC#N)=N1)Cl

Computed Properties

• Exact Mass: 186.97000
• Monoisotopic Mass: 186.9704025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.6
• XLogP3: 1.8

Experimental Properties

• Density: 1.492±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 97.5-99.0 ºC (ligroine )
• Solubility: Slightly soluble (2.1 g/l) (25 º C),
• PSA: 49.57000
• LogP: 1.84948

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 2-(4,6-Dichloropyrimidin-2-yl)acetonitrile

Compound CAS No. 63155-43-1: 2-(4,6-Dichloropyrimidin-2-yl)acetonitrile

Compound CAS No. 63155-43-1, also known as 2-(4,6-Dichloropyrimidin-2-yl)acetonitrile, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical synthesis and material engineering.

The molecular structure of 2-(4,6-Dichloropyrimidin-2-yl)acetonitrile consists of a pyrimidine ring substituted with two chlorine atoms at the 4 and 6 positions, along with an acetonitrile group attached at the 2 position. This arrangement imparts the compound with distinct electronic properties, making it a valuable precursor in the synthesis of complex organic molecules. Recent studies have highlighted its role in the development of novel materials for electronic applications, particularly in the field of organic semiconductors.

One of the most notable advancements involving this compound is its use in the synthesis of advanced polymers and oligomers. Researchers have demonstrated that 2-(4,6-Dichloropyrimidin-2-yl)acetonitrile can serve as a building block for constructing high-performance polymers with tailored electronic properties. These materials have potential applications in flexible electronics, light-emitting diodes (LEDs), and photovoltaic devices. The ability to fine-tune the electronic characteristics of these polymers makes them highly desirable for next-generation electronic devices.

In addition to its role in polymer synthesis, this compound has also been explored for its potential in medicinal chemistry. The pyrimidine ring is a common structural motif in many bioactive compounds, and the substitution pattern in 2-(4,6-Dichloropyrimidin-2-yl)acetonitrile provides a platform for further functionalization. Recent studies have investigated its derivatives as potential inhibitors of key enzymes involved in disease pathways, such as kinase inhibitors for cancer therapy.

The synthesis of CAS No. 63155-43-1 involves a multi-step process that typically begins with the preparation of the pyrimidine core. This is followed by chlorination at specific positions and subsequent coupling reactions to introduce the acetonitrile group. The optimization of these steps has been a focus of recent research efforts, with chemists seeking to improve yield and purity while reducing production costs.

From an environmental standpoint, the handling and disposal of 2-(4,6-Dichloropyrimidin-2-yl)acetonitrile must adhere to established safety protocols to minimize any adverse effects on ecosystems. Its stability under various conditions has been thoroughly investigated to ensure safe handling during synthesis and application processes.

In conclusion, CAS No. 63155-43-1, or 2-(4,6-Dichloropyrimidin-2-yl)acetonitrile, stands as a testament to the ongoing advancements in organic chemistry and materials science. Its versatile structure and promising applications across multiple disciplines underscore its importance as a key compound in contemporary chemical research.